Cas no 306937-37-1 (Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate)

• Product Name: Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate
• CAS No: 306937-37-1
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD02677686
• CID: 303400
• PubChem ID: 2801571
• Update Time: 2025-06-26

Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,5-dimethylthiazol-4-yl)acetate
• 4-Thiazoleaceticacid, 2,5-dimethyl-, methyl ester
• METHYL (2,5-DIMETHYL-1,3-THIAZOL-4-YL)ACETATE
• Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate
• 306937-37-1
• A820566
• 2-(2,5-dimethyl-4-thiazolyl)acetic acid methyl ester
• (2,5-dimethyl-thiazol-4-yl)-acetic acid methyl ester
• methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)ethanoate
• MFCD02677686
• AUEJOXGQRQYLDJ-UHFFFAOYSA-N
• SCHEMBL2827987
• methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate, AldrichCPR
• C74579
• AC-9358
• 4-Thiazoleacetic acid, 2,5-dimethyl-, methyl ester
• J-521804
• DTXSID00384276
• AKOS006229431
• CS-0153470
• 2-(3-BROMO-PHENYL)-QUINOLINE-4-CARBOXYLICACID
• FT-0628379
• PS-8490

• MDL： MFCD02677686
• Inchi： 1S/C8H11NO2S/c1-5-7(4-8(10)11-3)9-6(2)12-5/h4H2,1-3H3
• InChI Key： AUEJOXGQRQYLDJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(CC(=O)OC)=C1C

Computed Properties

• Exact Mass: 185.05100
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Boiling Point: 72 °C
• PSA: 67.43000
• LogP: 1.47540

Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate

Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate (CAS No. 306937-37-1): A Comprehensive Overview

Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate, with the chemical identifier CAS No. 306937-37-1, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazole ring substituted with dimethyl groups and an acetic acid ester moiety, contribute to its unique chemical properties and biological interactions.

The thiazole core is a heterocyclic aromatic compound that has been extensively studied for its pharmacological significance. Thiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate enhances its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in exploring the potential of thiazole derivatives as lead compounds for drug development. The compound Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate has been studied in various preclinical models to evaluate its pharmacokinetic and pharmacodynamic profiles. Preliminary findings suggest that this compound may have significant therapeutic potential in treating certain diseases by modulating specific biological pathways.

One of the key areas of research involving Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate is its potential role in anti-inflammatory and analgesic applications. Inflammatory processes are central to many chronic diseases, and inhibiting these processes can lead to effective treatments. Studies have shown that thiazole derivatives can interact with inflammatory mediators and reduce the expression of pro-inflammatory cytokines. This makes Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate a valuable compound for developing novel anti-inflammatory drugs.

Additionally, the compound has shown promise in anticancer research. Cancer cells often exhibit altered metabolic pathways and signaling cascades that contribute to their uncontrolled growth and survival. Thiazole derivatives have been found to disrupt these pathways by inhibiting key enzymes and receptors involved in cancer progression. The structural features of Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate make it a potential candidate for further exploration in oncology research.

The synthesis of Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the thiazole ring through condensation reactions between appropriate precursors. Subsequent steps involve functional group transformations to introduce the dimethyl groups and the acetic acid ester moiety. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

The quality and purity of Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate are crucial for its application in pharmaceutical research. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are used to confirm the structure and purity of the compound. These methods provide detailed information about the molecular structure and help ensure that the compound meets the required standards for further study.

In conclusion, Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate (CAS No. 306937-37-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for researchers investigating anti-inflammatory, analgesic, and anticancer therapies. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential. As research continues to advance in this field, compounds like Methyl 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetate will play a crucial role in developing new treatments for various diseases.